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Compound of Interest

Compound Name: (S)-1-(2-Bromophenyl)Ethanol

Cat. No.: B054512 Get Quote

An In-depth Technical Guide to the Stability and Storage of (S)-1-(2-Bromophenyl)Ethanol

Introduction
(S)-1-(2-Bromophenyl)Ethanol is a chiral secondary alcohol that serves as a crucial building

block in asymmetric synthesis. Its utility in the development of pharmaceuticals and other fine

chemicals places a significant emphasis on understanding its stability and ensuring its chemical

and stereochemical integrity over time. This guide provides a comprehensive overview of the

physicochemical properties, potential degradation pathways, recommended storage conditions,

and a detailed protocol for assessing the stability of this important chiral intermediate. The

information presented herein is intended for researchers, scientists, and drug development

professionals who handle, store, or utilize this compound in their work.

Physicochemical Properties
A foundational understanding of the compound's properties is essential for its proper handling

and storage.
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Property Value Source(s)

IUPAC Name (1S)-1-(2-bromophenyl)ethanol [1][2]

CAS Number 114446-55-8 [1][2]

Molecular Formula C₈H₉BrO [1][3][4]

Molecular Weight 201.06 g/mol [1][2][4]

Appearance Solid [5]

Melting Point 54 - 58 °C [4][5][6]

Boiling Point 128 °C @ 15 mm Hg [6]

Purity Typically ≥95% [1]

Chemical Stability and Potential Degradation
Pathways
Safety Data Sheets (SDS) for (S)-1-(2-Bromophenyl)Ethanol consistently state that the

compound is stable under normal and recommended storage conditions.[3][5] However, its

molecular structure—containing a secondary alcohol and a brominated aromatic ring—presents

several potential pathways for degradation under suboptimal conditions such as exposure to

heat, light, oxygen, or incompatible chemical agents.

Key Degradation Mechanisms
Oxidation: As a secondary alcohol, the hydroxyl group is susceptible to oxidation, which

would convert it to the corresponding ketone, 2'-bromoacetophenone. This is a common

degradation pathway for secondary alcohols and is accelerated by the presence of oxidizing

agents, high temperatures, or exposure to certain metals that can act as catalysts.[7][8] This

aligns with SDS warnings to avoid strong oxidizing agents.[3][9]

Racemization: The stability of the chiral center is paramount. Under certain conditions, such

as extreme pH (acidic or basic) or elevated temperatures, the stereocenter could undergo

racemization, leading to the formation of its enantiomer, (R)-1-(2-Bromophenyl)Ethanol. This
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loss of enantiomeric purity is a critical stability concern for chiral compounds, as the

biological activity of enantiomers can differ significantly.[10]

Aryl Bromide Reactions: The carbon-bromine bond on the phenyl ring is generally stable.

However, under forcing conditions such as high heat or in the presence of strong bases or

certain metal catalysts (e.g., in cross-coupling reactions), this bond could potentially be

cleaved or participate in undesired side reactions.[11]

Visualization of Degradation Pathways
The following diagram illustrates the primary potential degradation routes for (S)-1-(2-
Bromophenyl)Ethanol.
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Caption: Potential degradation pathways for (S)-1-(2-Bromophenyl)Ethanol.

Recommended Storage and Handling
To maintain the compound's integrity, adherence to proper storage and handling protocols is

critical. The recommendations below are synthesized from multiple safety data sheets and best

practices for handling brominated aromatic compounds.[3][9][12][13]

Storage Conditions
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Parameter Recommendation Rationale

Temperature Cool place; Room Temperature

Prevents thermal degradation

and potential melting (M.P. 54-

58°C).[1][5]

Atmosphere

Dry, well-ventilated area.[3][5]

[12] Store under an inert

atmosphere (e.g., Nitrogen).[9]

Minimizes exposure to

moisture and oxygen, which

can promote hydrolytic and

oxidative degradation,

respectively.

Light
Store in a dark place or in an

amber vial.

Although not explicitly stated in

all sources, protection from

light is a prudent practice for

complex organic molecules to

prevent photolytic degradation.

Container
Keep container tightly closed.

[3][5][12][13]

Prevents contamination and

exposure to atmospheric

moisture and oxygen.

Incompatibilities
Store away from strong

oxidizing agents.[3][9]

Strong oxidizers can react

exothermically and degrade

the alcohol functional group.

Safe Handling Procedures
(S)-1-(2-Bromophenyl)Ethanol is classified as a hazardous substance.[3][9][12] All handling

should be performed by trained personnel in accordance with established safety protocols.

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood to avoid inhalation of dust or vapors.[5][12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]
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Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin contact.[3][9]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved

respirator.[3]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[12]

Spills: In case of a spill, avoid dust formation. Sweep up the material and place it in a

suitable, closed container for disposal.[5]

Protocol for Stability Assessment: A Forced
Degradation Study
A forced degradation (or stress testing) study is essential to identify likely degradation products,

understand degradation pathways, and develop stability-indicating analytical methods.[10] This

protocol outlines a general approach for assessing the stability of (S)-1-(2-
Bromophenyl)Ethanol.

Objective
To evaluate the stability of (S)-1-(2-Bromophenyl)Ethanol under various stress conditions

(acid, base, oxidation, heat, and light) and to assess for both chemical degradation and

enantiomeric purity.

Materials and Methods
(S)-1-(2-Bromophenyl)Ethanol of known purity and enantiomeric excess.

Reagents: Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂).

Solvent: Acetonitrile or a similar appropriate organic solvent.

Instrumentation: HPLC system with a UV/DAD detector and a chiral column suitable for

separating the enantiomers of 1-(2-Bromophenyl)Ethanol.[14][15]
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Experimental Workflow
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Caption: Workflow for a forced degradation stability study.

Step-by-Step Procedure
Preparation of Stock Solution: Prepare a stock solution of (S)-1-(2-Bromophenyl)Ethanol in
acetonitrile at a known concentration (e.g., 1 mg/mL).

Application of Stress Conditions:
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Acidic Hydrolysis: Mix equal volumes of the stock solution with 0.2 M HCl to achieve a

final acid concentration of 0.1 M. Incubate at 60°C.

Basic Hydrolysis: Mix equal volumes of the stock solution with 0.2 M NaOH to achieve a

final base concentration of 0.1 M. Incubate at 60°C.

Oxidation: Mix equal volumes of the stock solution with 6% H₂O₂. Keep at room

temperature.

Thermal Stress: Store the solid compound in an oven at 80°C. Also, store a solution at

60°C.

Photolytic Stress: Expose the solid compound and a solution to light stress as per ICH

Q1B guidelines.

Control: Keep a sample of the stock solution protected from light at room temperature.

Time-Point Sampling: Withdraw aliquots from each stress condition at predetermined time

points (e.g., 0, 2, 8, 24, and 48 hours). For acid/base samples, neutralize them before

analysis. For solid thermal samples, dissolve in acetonitrile before analysis.

Chiral HPLC Analysis:

Analyze each sample using a validated stability-indicating chiral HPLC method.[10]

The method must be able to separate the (S)- and (R)-enantiomers from each other and

from any potential degradation products.[14]

Use a Diode Array Detector (DAD) to check for peak purity and identify new peaks

corresponding to degradants.

Data Interpretation:

Assay: Calculate the percentage of (S)-1-(2-Bromophenyl)Ethanol remaining at each

time point to determine the rate of degradation.

Enantiomeric Excess (e.e.): Calculate the e.e. at each time point to assess for

racemization. A decrease in e.e. indicates a loss of stereochemical stability.
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Impurity Profile: Quantify any degradation products that are formed. Attempt to identify

major degradants if necessary.

Conclusion
(S)-1-(2-Bromophenyl)Ethanol is a stable compound when stored under the recommended

conditions of a cool, dry, and well-ventilated environment in a tightly sealed container, protected

from light and incompatible materials. The primary stability concerns stem from its susceptibility

to oxidation at the alcohol functional group and potential racemization at the chiral center under

thermal or pH stress. By understanding these potential liabilities and implementing the rigorous

storage, handling, and analytical protocols outlined in this guide, researchers and developers

can ensure the quality and integrity of this vital chiral building block for its intended scientific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (S)-1-(2-Bromophenyl)ethanol 95% | CAS: 114446-55-8 | AChemBlock [achemblock.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. assets.thermofisher.cn [assets.thermofisher.cn]

4. (R)-(+)-1-(2-Bromophenyl)ethanol, 98% | Fisher Scientific [fishersci.ca]

5. chemicalbook.com [chemicalbook.com]

6. (S)-1-(2-BROMOPHENYL)ETHANOL | 114446-55-8 [m.chemicalbook.com]

7. PathWhiz [smpdb.ca]

8. mdpi.com [mdpi.com]

9. fishersci.com [fishersci.com]

10. System Suitability And Validation For Chiral Purity Assays Of Drug Substances - Regis
Technologies [registech.com]

11. Bromination - Wordpress [reagents.acsgcipr.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b054512?utm_src=pdf-body
https://www.benchchem.com/product/b054512?utm_src=pdf-custom-synthesis
https://www.achemblock.com/x174307-s-1-2-bromophenyl-ethanol.html
https://www.alfa-chemistry.com/s-1-2-bromophenyl-ethanol-cas-114446-55-8-item-285302.htm
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAH56003&PLANT=d__ALF
https://www.fishersci.ca/shop/products/r-1-2-bromophenyl-ethanol-98-thermo-scientific/p-7037295
https://www.chemicalbook.com/msds/r-1-2-bromophenyl-ethanol.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB0290247.htm
https://smpdb.ca/pathwhiz/pathways/PW000021
https://www.mdpi.com/1422-0067/22/11/5717
https://www.fishersci.com/store/msds?partNumber=AAA14143&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://registech.com/chiral-method-validation/
https://registech.com/chiral-method-validation/
https://reagents.acsgcipr.org/reagent-guides/bromination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. echemi.com [echemi.com]

13. echemi.com [echemi.com]

14. jstage.jst.go.jp [jstage.jst.go.jp]

15. Chiral analysis - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Stability and storage conditions for (S)-1-(2-
Bromophenyl)Ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054512#stability-and-storage-conditions-for-s-1-2-
bromophenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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